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Compound of Interest

Compound Name: 2'5"-Dimethylacetophenone

Cat. No.: B146730

Safe Handling and Disposal of 2',5'-
Dimethylacetophenone

This document provides essential safety protocols and logistical information for the handling
and disposal of 2',5'-Dimethylacetophenone (CAS No. 2142-73-6) in a laboratory setting. The
following procedural guidance is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory operations.

Hazard Identification and Classification

2',5'-Dimethylacetophenone is a combustible liquid that poses several health risks. It is
crucial to understand its hazards before handling. The substance is classified under the
Globally Harmonized System (GHS) as follows:
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Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1]
Skin Irritation Category 2 H315: Causes skin irritation[2]

[3]

H319: Causes serious eye

Eye Irritation Category 2 / 2A o
irritation[1][2][3]
o H335: May cause respiratory
Target Organ Toxicity Category 3 o
irritation[2][3]
Physical Hazard Flammable liquids, Category 4  H227: Combustible liquid

The signal word for this chemical is Warning.[1][3]

Quantitative Safety Data

Below are the key physical and chemical properties relevant to the safe handling of 2',5'-
Dimethylacetophenone. Currently, no specific Permissible Exposure Limits (PEL) have been
established by OSHA for this compound.[4]

Property Value

Flash Point 95 - 96 °C (203 - 204.8 °F) - closed cup[5][6]
Boiling Point 195 - 231 °C (383 - 447.8 °F)[5][6]

Density 0.988 g/mL at 25 °CJ[5]

Appearance Clear colorless to yellow liquid[3]
Occupational Exposure Limits Not established

Operational and Disposal Plans

Adherence to the following step-by-step procedures is mandatory to minimize exposure risk
and ensure a safe working environment.
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Engineering Controls and Preparation

» Ventilation: All handling of 2',5'-Dimethylacetophenone must occur in a well-ventilated area.
[2][3] A certified chemical fume hood is required. The air velocity at the extraction point
should be sufficient to prevent vapor accumulation.[2]

o Emergency Equipment: Ensure that a fully functional eyewash station and a safety shower
are readily accessible and in close proximity to the workstation.[1]

o Storage: Store in a cool, dry, well-ventilated place away from heat and ignition sources.[3]
Keep containers tightly closed and clearly labeled.[2][3] Suitable containers include
polyethylene or polypropylene.[2]

Required Personal Protective Equipment (PPE)

The following PPE is the minimum requirement for any individual handling 2',5'-
Dimethylacetophenone.
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Area of Protection

Required PPE

Best Practices

Chemical safety goggles and a

A face shield must be used in

Eye & Face ) combination with goggles
face shield.[2][7] o i
where splashing is a risk.[7]
Inspect gloves for integrity
before use. Consult the
Chemical-resistant gloves manufacturer's data for
Hand (e.g., Nitrile, Neoprene).[2][5] breakthrough times and
[7] chemical compatibility.[1]
Remove gloves carefully to
avoid skin contamination.
Ensure clothing provides full
Long-sleeved lab coat or
) ) coverage of the arms. Launder
Body chemical-resistant gown; PVC

apron.[1][2]

contaminated clothing

separately before reuse.[2]

Respiratory

Not required if handled within a

functioning fume hood.

If ventilation is inadequate or in
the event of a major spill, a
NIOSH-approved respirator
(e.g., surgical N-95) or self-
contained breathing apparatus

is necessary.[2][8][9]

Chemical Handling Protocol

o Don PPE: Before entering the handling area, don PPE in the following order: lab coat/gown,

safety goggles, face shield, and finally, gloves.

e Handle Chemical: Conduct all work inside a chemical fume hood. Avoid all personal contact,

including the inhalation of vapors.[2] Do not eat, drink, or smoke in the work area.[2]

» Post-Handling: Once work is complete, securely seal the chemical container.[2]

o Doff PPE: Remove PPE carefully in an order that minimizes cross-contamination: gloves,

face shield, gown, and goggles.
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e Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling.

[2][3]

Emergency and Spill Response

e Minor Spills (inside fume hood):
o Wear appropriate PPE.[2]
o Contain and absorb the spill using an inert material such as sand, vermiculite, or earth.[2]

o Collect the absorbed material and place it into a suitable, labeled container for chemical
waste disposal.[2]

o Decontaminate the area and all equipment used for cleanup.
e Major Spills (outside fume hood):
o Evacuate personnel from the immediate area and move upwind.[2]

o Alert the appropriate emergency response team and inform them of the location and
nature of the hazard.[2]

o Only trained personnel with appropriate respiratory protection (SCBA) and full protective
gear should attempt to clean up the spill.[2][9]

o Prevent the spill from entering drains or waterways.[2]

Waste Disposal Plan

o Segregation: Collect all waste containing 2',5'-Dimethylacetophenone, including
contaminated absorbents and disposable PPE, in a dedicated and clearly labeled hazardous
waste container.[10]

» Container Management: The waste container must be kept tightly closed except when
adding waste, be in good condition, and be compatible with the chemical.[2][10]
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o Disposal: Dispose of the chemical waste through an approved waste disposal plant. Consult
with your institution's environmental health and safety department and local waste
management authorities for specific disposal regulations.[2]

o Empty Containers: Decontaminate empty containers before disposal. Observe all label
safeguards until the container is cleaned or destroyed.[2]

Procedural Workflow for Handling 2',5'-
Dimethylacetophenone
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Phase 1: Preparation

Engineering Controls Check
- Verify Fume Hood Function
- Locate Eyewash & Shower

Assemble Required PPE
- Goggles & Face Shield
- Chemical Resistant Gloves
- Lab Coat / Gown

Phase 2: Dperation

1. Don PPE
(Coat -> Goggles -> Gloves)

2. Handle Chemical
- In Fume Hood
- Avoid Inhalation/Contact

3. Doff PPE

(Gloves -> Gown -> Goggles) Spill Occurs

Phase 3: Pos
Execute Spill Protocol
- Evacuate (if major)
- Contain & Absorb
- Dispose as Waste

Wash Hands Thoroughly

Dispose of Waste
- Segregate Chemical Waste
- Dispose of Contaminated PPE

Click to download full resolution via product page
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Caption: Workflow for the safe handling of 2',5'-Dimethylacetophenone, from preparation to
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. fishersci.ie [fishersci.ie]
e 2. static.cymitquimica.com [static.cymitquimica.com]
¢ 3. Page loading... [guidechem.com]

e 4. Permissible Exposure Limits — OSHA Annotated Table Z-1 | Occupational Safety and
Health Administration [osha.gov]

e 5.2 ,5-Dimethylacetophenone 97 2142-73-6 [sigmaaldrich.com]

e 6. 2',5-Dimethylacetophenone, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

e 7. corporate.dow.com [corporate.dow.com]

e 8. gerpac.eu [gerpac.eu]

» 9. 3,4-Dimethylacetophenone | CAS#:3637-01-2 | Chemsrc [chemsrc.com]
e 10. engineering.purdue.edu [engineering.purdue.edu]

» To cite this document: BenchChem. [Personal protective equipment for handling 2',5'-
Dimethylacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146730#personal-protective-equipment-for-handling-
2-5-dimethylacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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